Cas no 1215767-87-5 (5-Bromo-1,3-dimethoxyisoquinoline)

5-Bromo-1,3-dimethoxyisoquinoline structure
1215767-87-5 structure
Product Name:5-Bromo-1,3-dimethoxyisoquinoline
CAS No:1215767-87-5
MF:C11H10BrNO2
MW:268.106602191925
CID:2107607
Update Time:2023-08-03

5-Bromo-1,3-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1,3-dimethoxyisoquinoline
    • AVIFKBXVWZIXIP-UHFFFAOYSA-N
    • 5-Bromo-1,3-dimethoxyisoquinoline
    • Inchi: 1S/C11H10BrNO2/c1-14-10-6-8-7(11(13-10)15-2)4-3-5-9(8)12/h3-6H,1-2H3
    • InChI Key: AVIFKBXVWZIXIP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(=NC(=CC=21)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Topological Polar Surface Area: 31.4
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